Cas no 2171726-73-9 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}butanoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}butanoic acid
• CAS No: 2171726-73-9
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 6599227
• PubChem ID: 165802558
• Update Time: 2025-10-18

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}butanoic acid
• 2171726-73-9
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methylphenyl]formamido}butanoic acid
• EN300-1494991

• Inchi： 1S/C27H26N2O5/c1-3-23(26(31)32)28-25(30)21-14-16(2)12-13-24(21)29-27(33)34-15-22-19-10-6-4-8-17(19)18-9-5-7-11-20(18)22/h4-14,22-23H,3,15H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： KOVRCQCYZZMQAN-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C)=CC=1C(NC(C(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}butanoic acid

Comprehensive Overview of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}butanoic acid (CAS No. 2171726-73-9)

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}butanoic acid (CAS No. 2171726-73-9) is a specialized organic compound widely used in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are crucial intermediates in solid-phase peptide synthesis (SPPS). The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group makes it particularly valuable for protecting amino groups during chemical reactions, ensuring high purity and yield in peptide production.

The molecular structure of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}butanoic acid features a butanoic acid backbone linked to a 5-methylphenylformamido group, with an Fmoc-protected amino moiety. This unique configuration enhances its stability and reactivity, making it ideal for constructing complex peptide chains. Researchers frequently employ this compound in the synthesis of bioactive peptides, which are increasingly explored for therapeutic applications in areas such as oncology, immunology, and metabolic disorders.

In recent years, the demand for Fmoc-protected amino acids like 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}butanoic acid has surged due to advancements in peptide-based drug development. Peptides are gaining traction as alternatives to small-molecule drugs, offering higher specificity and fewer side effects. This compound’s role in enabling precise peptide assembly aligns with the growing focus on personalized medicine and targeted therapies.

From a synthetic chemistry perspective, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}butanoic acid is valued for its compatibility with automated peptide synthesizers. Its Fmoc group can be selectively removed under mild basic conditions, allowing for sequential peptide elongation without damaging sensitive functional groups. This property is critical for producing long-chain peptides and proteins, which are often investigated for their potential in treating chronic diseases.

The compound’s applications extend beyond pharmaceuticals. It is also utilized in materials science, particularly in the development of peptide-based hydrogels and biomaterials. These materials are being studied for drug delivery systems, tissue engineering, and biosensors, reflecting the interdisciplinary relevance of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}butanoic acid.

Quality control is paramount when working with Fmoc-protected amino acid derivatives. Analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly employed to verify the purity and identity of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}butanoic acid. These measures ensure reproducibility in research and industrial applications, addressing the increasing regulatory scrutiny in peptide therapeutics.

As the field of peptide synthesis evolves, innovations in green chemistry are also influencing the production of compounds like 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}butanoic acid. Researchers are exploring solvent-free and energy-efficient methods to reduce environmental impact, aligning with global sustainability goals. This focus on eco-friendly processes is likely to shape future trends in the supply and application of such specialized chemicals.

In summary, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}butanoic acid (CAS No. 2171726-73-9) is a versatile and indispensable tool in modern chemical and biomedical research. Its role in peptide synthesis, coupled with its expanding applications in drug development and materials science, underscores its significance in advancing scientific and medical frontiers.